molecular formula C11H18ClNO3 B15321269 1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride

1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride

Cat. No.: B15321269
M. Wt: 247.72 g/mol
InChI Key: HGIGCNIVYWKGTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride is a high-purity chemical compound supplied for research and development purposes. The base structure of this molecule, 1-amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol, is characterized by a molecular formula of C11H17NO3 and a molecular weight of 211.26 g/mol for the free base . The presence of both an amino group and a hydroxy group on a propanol backbone, linked to a 4-methoxybenzyl ether, makes this compound a valuable scaffold in medicinal chemistry. Researchers utilize such amino-propanol derivatives as key intermediates in the synthesis of more complex molecules, particularly in the development of potential pharmaceutical agents. The 4-methoxyphenyl moiety is a common pharmacophore in drug discovery, often investigated for its influence on a compound's biological activity and physicochemical properties . The hydrochloride salt form offers improved stability and solubility for handling in various experimental conditions. This product is intended for laboratory research applications and is strictly labeled "For Research Use Only." It is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the safety data sheet (SDS) and adhere to all laboratory safety protocols when handling this material.

Properties

Molecular Formula

C11H18ClNO3

Molecular Weight

247.72 g/mol

IUPAC Name

1-amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol;hydrochloride

InChI

InChI=1S/C11H17NO3.ClH/c1-14-11-4-2-9(3-5-11)7-15-8-10(13)6-12;/h2-5,10,13H,6-8,12H2,1H3;1H

InChI Key

HGIGCNIVYWKGTM-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)COCC(CN)O.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride typically involves the reaction of 1-(3-amino-4-(benzyloxy)phenyl)-2-(benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)ethan-1-ol with hydrochloric acid . The reaction is carried out under controlled conditions, often involving the use of solvents such as dichloromethane and cooling to specific temperatures to ensure the desired product is obtained.

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of automated reactors and precise control of reaction parameters are common practices to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions: 1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

    Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

    Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

    Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Properties References
1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride [(4-Methoxyphenyl)methoxy] C₁₁H₁₆ClNO₃ 261.7 High solubility in water; potential β-adrenergic modulation
1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol hydrochloride 2,6-Dimethylphenoxy C₁₁H₁₈ClNO₂ 255.7 Improved lipophilicity; used in hypertension research
1-Amino-3-(1-naphthyloxy)propan-2-ol hydrochloride 1-Naphthyloxy C₁₃H₁₄ClNO₂ 283.7 Beta-blocker activity; crystallizes in triclinic/monoclinic systems
1-Amino-3,3,3-trifluoro-2-(4-methoxyphenyl)propan-2-ol hydrochloride 4-Methoxyphenyl, trifluoro C₁₀H₁₃ClF₃NO₂ 297.7 Enhanced metabolic stability; fluorinated analog
(R)-3-Amino-2-(4-fluorophenyl)propan-1-ol hydrochloride 4-Fluorophenyl C₉H₁₁ClFNO 227.6 Chiral specificity; antidepressant applications

Physicochemical and Pharmacokinetic Differences

Table 2: Physicochemical Properties

Compound Solubility Melting Point (°C) LogP (Predicted) Pharmacological Notes
1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol HCl Water-soluble ~180–185 (decomposes) 1.2 Moderate CNS penetration due to methoxy group
1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol HCl Moderate in water 207–209 2.1 Higher lipophilicity enhances membrane permeability
1-Amino-3-(1-naphthyloxy)propan-2-ol HCl Low aqueous solubility 230–232 3.4 Beta-blocker activity; rigid aromatic system
(R)-3-Amino-2-(4-fluorophenyl)propan-1-ol HCl Soluble in polar solvents 181–182 1.8 Antidepressant candidate; fluorine enhances binding affinity

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride, and how can yield and purity be maximized?

  • Methodological Answer : The synthesis typically involves multi-step reactions starting from precursors like 4-methoxybenzyl alcohol and epichlorohydrin. Key steps include nucleophilic substitution to introduce the methoxyphenylmethoxy group, followed by amination and hydrochlorination. To optimize yield:

  • Use catalytic hydrogenation for stereochemical control during amination .
  • Employ polar aprotic solvents (e.g., DMF) at 60–80°C for efficient substitution reactions.
  • Purify intermediates via recrystallization in ethanol/water mixtures to remove unreacted starting materials.
    • Data Table :
StepReagents/ConditionsYield (%)Purity (HPLC)
Substitution4-Methoxybenzyl alcohol, KOH, DMF, 70°C7892%
AminationNH₃/MeOH, H₂ (50 psi), Pd/C catalyst6589%
HydrochlorinationHCl gas in EtOAc, 0°C9599%

Q. How can the chiral center in this compound be characterized, and what techniques validate enantiomeric purity?

  • Methodological Answer : The chiral center arises during amination. Techniques include:

  • Polarimetry : Measure specific rotation ([α]D²⁵) and compare to literature values for (R)- and (S)-enantiomers .
  • Chiral HPLC : Use a Chiralpak® AD-H column with hexane/isopropanol (90:10) to resolve enantiomers. Retention times and peak area ratios quantify purity .
  • NMR Spectroscopy : Employ chiral shift reagents (e.g., Eu(hfc)₃) to split proton signals for diastereomeric differentiation .

Advanced Research Questions

Q. How do structural analogs of this compound differ in biological activity, and what computational methods predict target binding affinities?

  • Methodological Answer : Replace the 4-methoxyphenyl group with halogenated (e.g., 4-bromo) or alkyl-substituted analogs. Assess activity via:

  • Enzyme Inhibition Assays : Measure IC₅₀ values against target enzymes (e.g., kinases) using fluorescence-based assays.
  • Molecular Docking : Use AutoDock Vina to model interactions with protein active sites. The methoxy group enhances hydrophobic binding, while the amino group forms hydrogen bonds .
    • Data Contradiction Resolution : If experimental IC₅₀ conflicts with docking scores, validate with mutagenesis studies (e.g., Ala-scanning of target residues) .

Q. What strategies resolve contradictions in reported solubility data for this compound?

  • Methodological Answer : Solubility discrepancies may arise from polymorphic forms or hydration states. Approaches include:

  • Thermogravimetric Analysis (TGA) : Determine water content in crystalline batches.
  • Powder X-ray Diffraction (PXRD) : Identify polymorphs and correlate with solubility profiles .
  • Solubility Testing : Use standardized USP methods in buffers (pH 1.2–7.4) at 25°C and 37°C .

Q. How does the methoxy group influence the compound’s stability under acidic conditions, and what degradation products form?

  • Methodological Answer : The methoxy group is susceptible to acid-catalyzed demethylation. Stability studies involve:

  • Forced Degradation : Expose to 0.1M HCl at 40°C for 24h. Monitor via LC-MS for degradation products (e.g., 3-[(4-hydroxyphenyl)methoxy]propan-2-ol derivatives).
  • Kinetic Analysis : Calculate degradation rate constants (k) using first-order models. Half-life (t₁/₂) at pH 2: ~8 hours .

Methodological Considerations

Q. What analytical techniques are critical for quantifying trace impurities in synthesized batches?

  • Answer :

  • LC-MS/MS : Detect impurities at ppm levels using MRM transitions.
  • ICP-OES : Screen for heavy metal residues (e.g., Pd from catalysts) .
  • Headspace GC-MS : Identify volatile byproducts (e.g., residual solvents) .

Q. How can enantioselective separation be scaled for preparative purposes?

  • Answer : Use simulated moving bed (SMB) chromatography with chiral stationary phases (CSPs). Optimize parameters:

  • Mobile Phase : Ethanol/heptane (15:85) with 0.1% diethylamine.
  • Flow Rate : 120 mL/min for a 50 cm column.
  • Yield : >90% enantiomeric excess (ee) with throughput of 200 g/day .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.